
Docosane: Applications in Lubricants and
Industrial Processes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Docosane

Cat. No.: B166348 Get Quote

Docosane (C22H46) is a linear long-chain alkane recognized for its unique thermal properties

and potential as a specialty chemical in various industrial applications. Its primary uses are

centered on its function as a phase change material (PCM) for thermal energy storage and as

a potential additive in advanced lubricant formulations. This document provides detailed

application notes and experimental protocols for researchers and scientists exploring the utility

of docosane.

Application Notes
Docosane as a Phase Change Material (PCM)
Docosane is highly valued as an organic PCM due to its high latent heat of fusion and a phase

transition temperature suitable for low-temperature thermal energy storage.[1][2] Its melting

point, which is in the range of human comfort and electronic device operation, makes it ideal for

applications in smart textiles, passive cooling of electronics, and solar energy systems.[1][2]

Mechanism of Action: As a PCM, docosane absorbs and stores large amounts of thermal

energy at a nearly constant temperature as it transitions from a solid to a liquid state (melts).

This stored latent heat is released back into the environment when the temperature drops,

and the material solidifies. This process allows for effective thermal regulation.

Key Applications:

Thermal Regulating Fabrics: Microencapsulated docosane can be embedded into textiles

to create fabrics that actively manage temperature, absorbing body heat when the wearer
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is hot and releasing it when they are cold.[2]

Passive Cooling of Electronics: By incorporating docosane into heat sinks, it can absorb

waste heat from electronic components, preventing overheating and improving device

reliability.[1][2]

Solar Thermal Energy Storage: Docosane is used in systems that capture and store solar

energy for later use, such as in solar space heating.[1][2]

Encapsulation: To be used effectively in many systems, docosane is often

microencapsulated.[3][4] This involves enclosing nano- or micro-sized droplets of docosane
within a stable polymer shell (e.g., polyurethane or organosilica).[1][3] Encapsulation

contains the liquid phase, prevents leakage, and increases the surface area for improved

heat transfer.[4]

Docosane in Lubricant Formulations
Due to its long carbon chain, n-docosane has applications as an additive in industrial

lubricants and greases.[5] While not a conventional primary lubricant, its properties as a long-

chain alkane suggest its utility in specialized scenarios requiring enhanced boundary

lubrication.

Mechanism of Action: In lubricant formulations, long-chain alkanes like docosane can

function as boundary lubricity additives.[6] Below its melting point, docosane can exist as a

solid particle dispersed within a base oil. These solid particles can form a protective,

sacrificial lubricating film between moving surfaces under high-load, low-speed conditions,

minimizing direct metal-to-metal contact and reducing wear. The long, straight-chain

molecules can adsorb onto metal surfaces, creating a barrier that reduces friction.

Potential Applications:

Grease and Paste Formulations: As a solid lubricant component, docosane can be

formulated into greases to enhance their load-carrying capacity and prevent scuffing and

wear.

High-Temperature Viscosity Modification: Above its melting point, docosane becomes a

viscous liquid. This property could be leveraged in applications where maintaining
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lubricant viscosity at elevated temperatures is critical.

Metalworking Fluids: Long-chain alkanes are used in drawing and stamping applications,

where their high viscosity provides tenacity to the lubricant film.[5]

Quantitative Data Presentation
The physical and thermal properties of docosane are summarized below. These

characteristics are critical for its application as both a PCM and a lubricant additive.

Property Value Source(s)

Chemical Formula C22H46 [3]

Molecular Weight 310.61 g/mol

Appearance
Colorless/White Crystalline

Solid
[3]

Melting Point 42-45 °C (108-113 °F) [3]

Boiling Point 369 °C (696 °F) [3]

Density (Solid) ~0.794 g/cm³ at 20 °C

Latent Heat of Fusion ~249 kJ/kg (249 J/g) [4]

Flash Point 113 °C (235 °F)

Solubility
Insoluble in water; Soluble in

organic solvents
[3]

Experimental Protocols
Protocol 1: Evaluation of Docosane as a Phase Change
Material
This protocol details the characterization of docosane's thermal properties using Differential

Scanning Calorimetry (DSC), a standard technique for evaluating PCMs.

Objective: To determine the melting temperature and latent heat of fusion of docosane.
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Materials & Equipment:

N-Docosane (99% purity)

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Crimping press for sealing pans

Inert gas supply (Nitrogen or Argon)

Microbalance

Procedure:

Sample Preparation:

1. Using a microbalance, accurately weigh 5-10 mg of n-docosane directly into a hermetic

aluminum DSC pan.

2. Place a lid on the pan and seal it using a crimping press. Ensure a hermetic seal to

prevent any loss of material during heating.

3. Prepare an identical empty, sealed pan to be used as a reference.

DSC Instrument Setup:

1. Place the prepared sample pan and the reference pan into the DSC cell.

2. Purge the DSC cell with an inert gas (e.g., Nitrogen) at a constant flow rate (e.g., 50

mL/min) to provide an inert atmosphere.

Thermal Program:

1. Equilibrate the sample at a temperature well below the expected melting point, for

example, 0 °C.

2. Hold isothermally for 5 minutes to ensure thermal stability.
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3. Ramp the temperature up to a point well above the expected melting point, for example,

80 °C, at a controlled heating rate (e.g., 10 °C/min).

4. Cool the sample back down to the starting temperature (0 °C) at the same controlled rate

(10 °C/min).

5. Perform a second heating and cooling cycle under the same conditions to ensure thermal

history is removed and to check for reproducibility.

Data Analysis:

1. Analyze the heat flow versus temperature curve (thermogram) from the second heating

cycle.

2. The melting event will appear as an endothermic peak.

3. Determine the onset temperature (start of melting) and the peak temperature (melting

point).

4. Integrate the area under the melting peak to calculate the latent heat of fusion (ΔHm) in

Joules per gram (J/g).

Protocol 2: Evaluation of Docosane as a Boundary
Lubricant Additive
This protocol describes a method for evaluating the effect of docosane as a solid additive on

the tribological performance of a lubricating grease using a four-ball tester.

Objective: To measure the impact of docosane on the coefficient of friction and wear

resistance of a base grease.

Materials & Equipment:

Base grease (e.g., Lithium complex grease)

N-Docosane powder (micronized)

Four-ball tribometer
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Standard steel test balls (e.g., AISI 52100 steel)

High-frequency reciprocating rig (optional, for sliding wear tests)

Optical microscope or profilometer for wear scar measurement

Ultrasonic bath and solvents (e.g., heptane, acetone) for cleaning

Procedure:

Lubricant Formulation:

1. Prepare a control sample using only the base grease.

2. Prepare a test sample by dispersing a specific concentration of micronized docosane
powder (e.g., 1% by weight) into the base grease.

3. Use a mechanical stirrer or three-roll mill to ensure a uniform and stable dispersion of the

docosane particles.

Four-Ball Wear Test (ASTM D4172):

1. Thoroughly clean four new steel balls with solvents in an ultrasonic bath and allow them to

dry completely.

2. Secure three balls in the test cup of the four-ball tester. Fill the cup with the test lubricant

(either control or docosane-enhanced grease) until the balls are covered.

3. Lock the fourth ball into the upper chuck.

4. Assemble the test cup into the machine.

5. Set the test parameters. A typical condition for grease is:

Load: 40 kgf (392 N)

Speed: 1200 rpm

Temperature: 75 °C
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Duration: 60 minutes

6. Run the test. The machine will record the frictional torque throughout the test.

7. After the test, disassemble the apparatus, retrieve the three lower balls, and clean them

with solvent.

Data Analysis:

1. Coefficient of Friction: Calculate the average coefficient of friction from the frictional torque

data recorded during the test.

2. Wear Scar Measurement: Using an optical microscope, measure the diameter of the wear

scars on the three stationary balls in two perpendicular directions. Calculate the average

wear scar diameter (WSD).

3. Comparison: Compare the average coefficient of friction and the average WSD of the

docosane-enhanced grease with the control base grease. A lower coefficient of friction

and a smaller WSD indicate improved lubricating performance.[7]

Visualizations
The following diagrams illustrate key concepts related to docosane's applications.
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Docosane's thermal energy storage mechanism as a Phase Change Material (PCM).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b166348?utm_src=pdf-body
https://jurnaltribologi.mytribos.org/v40/JT-40-247-267.pdf
https://www.benchchem.com/product/b166348?utm_src=pdf-body
https://www.benchchem.com/product/b166348?utm_src=pdf-body-img
https://www.benchchem.com/product/b166348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Formulation

2. Tribological Testing

3. Performance Analysis

> Base Grease

Mechanical Dispersion

Micronized
Docosane Powder

Four-Ball Tribometer
(e.g., ASTM D4172)

Measure Coefficient
of Friction

Measure Wear
Scar Diameter

Compare vs.
Control Grease

Click to download full resolution via product page

Experimental workflow for evaluating docosane as a lubricant additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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